Cas no 39545-99-8 (2-phenylcyclopent-2-en-1-one)

• Product Name: 2-phenylcyclopent-2-en-1-one
• CAS No: 39545-99-8
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 1514342
• PubChem ID: 10866606
• Update Time: 2025-04-21

2-phenylcyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-phenyl-
• 2-phenylcyclopent-2-en-1-one
• 2-phenyl-2-cyclopenten-1-one
• 2-phenyl-cyclopent-2-en-1-one
• EN300-1719881
• 39545-99-8
• DTXSID90446337
• SCHEMBL11133453

• Inchi： 1S/C11H10O/c12-11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-7H,4,8H2
• InChI Key： VHRGUJICHLPTDW-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=CCC1

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives